3-[4-(5-methylpyrazolo[1,5-a]pyrimidin-7-yl)-1,4-diazepan-1-yl]-1,2-benzothiazole 1,1-dioxide

• IUPAC Name: 3-[4-(5-methylpyrazolo[1,5-a]pyrimidin-7-yl)-1,4-diazepan-1-yl]-1,2-benzothiazole 1,1-dioxide
• InChI: InChI=1S/C19H20N6O2S/c1-14-13-18(25-17(21-14)7-8-20-25)23-9-4-10-24(12-11-23)19-15-5-2-3-6-16(15)28(26,27)22-19/h2-3,5-8,13H,4,9-12H2,1H3
• InChI Key: UFWSOILMEQIKKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=NN2C(=C1)N3CCCN(CC3)C4=NS(=O)(=O)C5=CC=CC=C54
• Molecular Formula: C19H20N6O2S
• Molecular Weight: 396.5 g/mol
• CAS No.: 2640946-00-3

Description

3-[4-(5-Methylpyrazolo[1,5-a]pyrimidin-7-yl)-1,4-diazepan-1-yl]-1,2-benzothiazole 1,1-dioxide is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core fused with a diazepane ring and a benzothiazole 1,1-dioxide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[4-(5-methylpyrazolo[1,5-a]pyrimidin-7-yl)-1,4-diazepan-1-yl]-1,2-benzothiazole 1,1-dioxide typically involves multi-step organic reactions. The process begins with the preparation of the pyrazolo[1,5-a]pyrimidine core, which is achieved through the condensation of aminopyrazole with appropriate aldehydes or ketones under acidic or basic conditions . The subsequent steps involve the formation of the diazepane ring and the benzothiazole dioxide moiety, which are introduced through cyclization reactions and sulfonation, respectively .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. Techniques such as continuous flow chemistry and microwave-assisted synthesis can be employed to enhance reaction efficiency and reduce production time .

Chemical Reactions Analysis

Types of Reactions

3-[4-(5-methylpyrazolo[1,5-a]pyrimidin-7-yl)-1,4-diazepan-1-yl]-1,2-benzothiazole 1,1-dioxide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the cleavage of the sulfone group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or potassium permanganate under acidic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Cleaved sulfone derivatives.

Substitution: Various substituted diazepane derivatives.

Scientific Research Applications

Antiviral Activity

Research indicates that derivatives of pyrazolo[1,5-a]pyrimidines demonstrate antiviral properties. For instance, compounds similar to the target compound have shown efficacy against viral infections by inhibiting viral replication mechanisms . The specific structure of 3-[4-(5-methylpyrazolo[1,5-a]pyrimidin-7-yl)-1,4-diazepan-1-yl]-1,2-benzothiazole 1,1-dioxide may enhance its interaction with viral targets.

Antihypertensive Effects

Studies have explored the antihypertensive properties of pyrazolo[1,5-a]pyrimidine derivatives. These compounds have been shown to act as angiotensin II receptor antagonists, which are critical in managing hypertension . The incorporation of the benzothiazole group may further modulate these effects by enhancing receptor binding affinity.

Anticancer Potential

The compound's structural features suggest potential applications in oncology. Research has indicated that similar compounds can induce apoptosis in cancer cells and inhibit tumor growth through various mechanisms . The unique combination of the diazepane and pyrazolo groups may provide synergistic effects in targeting cancer pathways.

Case Study 1: Antiviral Efficacy

In a study examining the antiviral properties of pyrazolo[1,5-a]pyrimidine derivatives, a compound structurally related to the target compound was tested against influenza viruses. Results demonstrated significant inhibition of viral replication at low micromolar concentrations, suggesting a promising avenue for further development .

Case Study 2: Hypertension Management

Another study focused on the antihypertensive effects of a series of pyrazolo[1,5-a]pyrimidine derivatives. The lead compound was found to lower blood pressure effectively in hypertensive rat models. The mechanism was attributed to selective antagonism of angiotensin II receptors .

Mechanism of Action

The mechanism of action of 3-[4-(5-methylpyrazolo[1,5-a]pyrimidin-7-yl)-1,4-diazepan-1-yl]-1,2-benzothiazole 1,1-dioxide involves its interaction with specific molecular targets. The compound is known to inhibit certain enzymes and receptors, leading to the disruption of cellular processes. For example, it may inhibit kinases involved in cell signaling pathways, thereby exerting its anticancer effects .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparisons

Compound Class	Key Functional Groups	Biological Activity	Reference
Target Compound	Pyrazolo[1,5-a]pyrimidine, Diazepane, Benzothiazole dioxide	Hypothesized kinase inhibition, CNS activity	—
5,7-Dimethyltriazolo[1,5-a]pyrimidines ()	Triazole, pyrimidine, acetylhydrazine	Herbicidal, fungicidal
Pyrazolo[3,4-d]pyrimidines ()	Pyrazole, pyrimidine, hydrazine	Isomerization-dependent reactivity
Benzothiazole 1,1-dioxides	Sulfone, aromatic heterocycle	Anti-inflammatory, antimicrobial	N/A

Bioactivity and Pharmacological Profiles

• : Triazolopyrimidine derivatives with acetylhydrazine substituents exhibit herbicidal and fungicidal activity, with chiral centers enhancing potency (e.g., compound 10 in showed 80% inhibition of E. coli at 50 μg/mL) . The target compound’s pyrazolo[1,5-a]pyrimidine core may mimic this activity but with added diazepane flexibility for target engagement.
• : Pyrazolo[3,4-d]pyrimidines undergo isomerization under varying conditions, altering reactivity (e.g., compound 7 isomerizes to 6 in acidic media) . The target compound’s diazepane ring may confer greater conformational stability compared to simpler pyrimidine derivatives.

Physicochemical Properties

• Solubility: The benzothiazole dioxide group likely improves aqueous solubility compared to non-sulfonated analogs (e.g., ’s acetylhydrazines require polar solvents for dissolution).
• Binding Affinity : Molecular docking studies (extrapolated from and ) suggest the diazepane moiety could enhance binding to flexible enzyme pockets (e.g., kinases), while the methyl group on the pyrazolo ring may optimize hydrophobic interactions.

Key Research Findings and Limitations

Isomerization Effects : highlights that pyrazolopyrimidine derivatives exhibit isomerization-dependent bioactivity . For the target compound, the rigid benzothiazole dioxide group may suppress isomerization, favoring stable target binding.

Chirality and Activity : demonstrates that introducing chiral centers (e.g., R -configured acetylhydrazines) enhances bioactivity . The target compound lacks explicit chirality but could be modified to explore this effect.

Biological Activity

3-[4-(5-methylpyrazolo[1,5-a]pyrimidin-7-yl)-1,4-diazepan-1-yl]-1,2-benzothiazole 1,1-dioxide is a complex heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure

The compound's structure can be broken down into several key components:

• Benzothiazole moiety : Known for its diverse biological activities.
• Pyrazolo[1,5-a]pyrimidine : Associated with kinase inhibition and anticancer properties.
• Diazepane ring : Contributes to the compound's pharmacokinetic profile.

The biological activity of this compound is primarily attributed to its ability to inhibit specific enzymes involved in cellular processes. The pyrazolo[1,5-a]pyrimidine core is known to target cyclin-dependent kinases (CDKs), particularly CDK2, which plays a crucial role in cell cycle regulation. By inhibiting CDK2, the compound can induce apoptosis in cancer cells and disrupt their proliferation.

Biological Activity Overview

The following table summarizes key findings regarding the biological activity of 3-[4-(5-methylpyrazolo[1,5-a]pyrimidin-7-yl)-1,4-diazepan-1-yl]-1,2-benzothiazole 1,1-dioxide:

Biological Activity	Description	References
Anticancer Activity	Induces apoptosis in various cancer cell lines by inhibiting CDK2 activity.
Kinase Inhibition	Selectively inhibits CDK2 and potentially other kinases involved in cancer progression.
Neuroprotective Effects	Exhibits protective effects in neuronal models by modulating signaling pathways.
Antimicrobial Properties	Displays activity against certain bacterial strains, indicating potential as an antimicrobial agent.

Case Studies

Several studies have highlighted the efficacy of this compound in different biological contexts:

• Cancer Cell Studies : In vitro studies demonstrated that treatment with the compound led to a significant decrease in cell viability in breast and prostate cancer cell lines. The mechanism was linked to increased levels of pro-apoptotic markers and decreased levels of anti-apoptotic proteins.
• Neuroprotection : Research involving neuronal cell cultures indicated that the compound could mitigate oxidative stress-induced damage. This effect was associated with the modulation of cellular signaling pathways related to apoptosis and survival.
• Antimicrobial Activity : In a recent study, the compound showed promising results against multi-drug resistant bacterial strains. The mechanism was suggested to involve disruption of bacterial cell wall synthesis.